![molecular formula C15H27N3O6 B6456211 tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate CAS No. 2549000-72-6](/img/structure/B6456211.png)
tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate (TB-DMCFPC) is an organic compound with a unique structure and a variety of applications.
Scientific Research Applications
Tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate has a variety of scientific research applications. It has been used as a building block for the synthesis of a wide range of organic compounds, such as heterocyclic compounds, peptides, and polymers architectures. It has also been used as a ligand in coordination chemistry, as a catalyst in organic reactions, and as a bioactive compound in drug discovery. In addition, this compound has been used to study the mechanism of action of various drugs and to develop new drugs with improved efficacy and safety.
Mechanism of Action
Tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate acts as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. When AChE is inhibited, acetylcholine accumulates in the synaptic cleft, leading to an increase in the activity of the parasympathetic nervous system. This can lead to a variety of physiological effects, including an increase in heart rate, an increase in blood pressure, and an increase in sweating.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are due to its inhibition of acetylcholinesterase. Inhibition of AChE leads to an increase in the activity of the parasympathetic nervous system, which can lead to an increase in heart rate, an increase in blood pressure, and an increase in sweating. In addition, this compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate in laboratory experiments is its stability. It is a relatively stable compound and can be stored for long periods of time without degradation. In addition, it is relatively easy to synthesize and can be used in a variety of experiments. However, one of the limitations of using this compound in laboratory experiments is its toxicity. It is a relatively toxic compound and should be handled with care.
Future Directions
There are a number of potential future directions for research on tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate. One potential direction is to explore its potential as an alternative to traditional drugs for the treatment of neurological disorders. Another potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further research could explore the potential of this compound as a drug delivery system or as a potential biomarker for the diagnosis and prognosis of various diseases. Finally, further research could explore the potential of this compound as a tool for drug discovery.
Synthesis Methods
Tert-butyl 3-{[(2,2-dimethoxyethyl)carbamoyl]formamido}pyrrolidine-1-carboxylate can be synthesized using a two-step reaction process. The first step involves the condensation of tert-butyl 3-formamidopyrrolidine-1-carboxylate (TBFPC) with dimethoxyethyl carbamate (DMC) in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces a product called this compound (this compound). The second step involves the hydrolysis of the product using an acid such as hydrochloric acid or sulfuric acid. This reaction produces tert-butyl 3-formamidopyrrolidine-1-carboxylate (TBFPC) and dimethoxyethyl carbamate (DMC).
Properties
IUPAC Name |
tert-butyl 3-[[2-(2,2-dimethoxyethylamino)-2-oxoacetyl]amino]pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27N3O6/c1-15(2,3)24-14(21)18-7-6-10(9-18)17-13(20)12(19)16-8-11(22-4)23-5/h10-11H,6-9H2,1-5H3,(H,16,19)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYBAHIREMMERV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)NC(=O)C(=O)NCC(OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.